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Compound of Interest

Compound Name: Sulfaclozine sodium

Cat. No.: B1498937 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sulfaclozine sodium is a sulfonamide antibiotic used in veterinary medicine for the treatment

and prevention of coccidiosis in poultry and other livestock. A thorough understanding of its

aqueous solubility is a critical parameter in formulation development, pharmacokinetic studies,

and environmental risk assessment. These application notes provide a detailed protocol for

determining the equilibrium solubility of sulfaclozine sodium in water, based on the widely

recognized OECD Test Guideline 105, commonly known as the shake-flask method.

This document outlines the necessary materials, a step-by-step experimental procedure, and

analytical methods for the quantification of sulfaclozine sodium.

Physicochemical Properties of Sulfaclozine Sodium
A summary of the key physicochemical properties of sulfaclozine sodium is presented in

Table 1. This information is essential for understanding its behavior in aqueous solutions and

for the development of analytical methods.

Table 1: Physicochemical Properties of Sulfaclozine Sodium
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Property Value Reference(s)

Chemical Name

4-amino-N-(6-chloro-2-

pyrazinyl)-

benzenesulfonamide,

monosodium salt

[1]

Synonyms
Sulfachloropyrazine sodium,

Sulphachloropyrazine sodium
[1]

Chemical Formula C₁₀H₈ClN₄NaO₂S

Molecular Weight 306.70 g/mol [2][3]

Appearance
White to off-white crystalline

powder
[4]

UV/Vis λmax in Water 261, 323 nm [1]

pKa (Sulfachloropyridazine) ~5.5-7.0 [5]

Reported Solubility

Freely soluble in water; ~1

mg/mL in PBS (pH 7.2); 50

mg/mL in water

[1][4][6]

Note: The pKa value of the closely related compound sulfachloropyridazine suggests that the

solubility of sulfaclozine sodium is likely to be pH-dependent.

Experimental Protocol: Shake-Flask Method
The shake-flask method is considered the "gold standard" for determining the equilibrium

solubility of a compound. The procedure involves saturating a solvent with the solute over a

defined period and then measuring the concentration of the dissolved substance.

Materials and Equipment
Sulfaclozine Sodium (≥98% purity)

Reagent-grade water (e.g., Milli-Q or equivalent)

pH meter
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Analytical balance

Mechanical shaker or orbital incubator capable of maintaining a constant temperature

Centrifuge

Syringe filters (0.22 µm)

UV-Vis spectrophotometer or High-Performance Liquid Chromatograph (HPLC)

Volumetric flasks and pipettes

Glass flasks or vials with screw caps

Experimental Workflow
The overall experimental workflow for determining the aqueous solubility of sulfaclozine
sodium is depicted in the following diagram.
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Preparation

Equilibration

Sampling and Analysis

Quantification

Prepare aqueous solutions of different pH (e.g., 5, 7, 9)

Add excess solid to flasks containing aqueous solutions

Solvent

Accurately weigh excess sulfaclozine sodium

Solute

Shake flasks at a constant temperature (e.g., 25°C or 37°C) for a defined period (e.g., 24-72h)

Visually confirm the presence of undissolved solid

Centrifuge the suspension to pellet undissolved solid

Equilibrium reached

Filter the supernatant using a 0.22 µm syringe filter

Dilute the clear filtrate to a suitable concentration

Analyze the concentration using UV-Vis spectrophotometry or HPLC

Calculate the solubility from the calibration curve

Absorbance/Peak Area

Prepare a calibration curve with known concentrations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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